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Compound of Interest

Compound Name: m-PEG5-Br

Cat. No.: B609269

For Immediate Implementation: This document provides crucial safety and logistical protocols
for the handling and disposal of m-PEG5-Br, a common PEG-based PROTAC linker.
Adherence to these procedures is essential for ensuring personnel safety and maintaining
experimental integrity.

Researchers and drug development professionals require clear, actionable guidance to
manage the risks associated with specialized chemical reagents. This guide synthesizes critical
safety data and operational best practices into a user-friendly format, empowering your team to
work safely and efficiently.

Essential Safety and Handling Information

Proper handling of m-PEG5-Br begins with a thorough understanding of its properties and the
necessary precautions. The following table summarizes key safety and logistical data.
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Parameter Information Source

Chemical Name m-PEG5-bromide BroadPharm[1]
CAS Number 854601-80-2 MedchemExpress,

BroadPharm[1][2]

Molecular Formula C11H23BrO5 BroadPharm[1]
Molecular Weight 315.2 BroadPharm[1]
Purity >98% BroadPharm[1]
Storage -20°C BroadPharm[1]
Shipping Ambient Temperature BroadPharm[1]

Personal Protective Equipment (PPE): Your First
Line of Defense

A comprehensive PPE strategy is mandatory for all personnel handling m-PEG5-Br. The
following equipment must be worn at all times within the designated handling areas.
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PPE Category

Item

Standard/Specificat
ion

Rationale

Hand Protection

Chemical-resistant

Nitrile or Neoprene,

Prevents dermal

exposure to the

gloves powder-free )
chemical.[3]
_ Protects eyes from
) Safety goggles with )
Eye Protection ) ) ANSI Z87.1 compliant  splashes and
side shields

aerosols.[4]

Body Protection

Laboratory coat

Nomex® or equivalent
flame-resistant

material with buttoned

Protects skin and
clothing from

contamination.[4]

front
Engineering control to
) ) Use in a chemical prevent inhalation of
Respiratory Protection N/A ]
fume hood any potential vapors
or aerosols.[5]
Protects feet from
) Closed-toe, closed- ) )
Foot Protection N/A spills and falling

heel shoes

objects.[4]

Operational Protocol: From Receipt to Disposal

A systematic workflow is critical for minimizing risk. The following diagram and procedural steps

outline the complete handling process for m-PEG5-Br.
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Workflow for Handling m-PEG5-Br

1. Receiving and Inspection

2. Storage
(-20°C)

3. Preparation for Use
(Equilibration to Room Temp)

4. Weighing and Dispensing
(In Chemical Fume Hood)

5. Experimental Use
(In Reaction Vessel)

6. Decontamination of Work Area

7. Waste Disposal
(Segregated Chemical Waste)

8. Doffing PPE

Click to download full resolution via product page

Caption: Step-by-step workflow for the safe handling of m-PEG5-Br.
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Experimental Protocol: Step-by-Step Handling Procedure

e Receiving and Inspection:

o Upon receipt, visually inspect the package for any signs of damage or leakage.

o Verify that the product name, CAS number, and quantity match the order.

o Don appropriate PPE (gloves and safety glasses) before opening the secondary container.

e Storage:

o Immediately transfer the sealed container to a designated freezer for storage at -20°C.[1]

o Ensure the storage location is clearly labeled and access is restricted to authorized
personnel.

o Preparation for Use:

o Before use, remove the container from the freezer and allow it to equilibrate to room
temperature in a desiccator to prevent condensation.

e Weighing and Dispensing:

o All weighing and dispensing procedures must be conducted within a certified chemical
fume hood to minimize inhalation exposure.[5]

o Wear full PPE, including a lab coat, safety goggles, and chemical-resistant gloves.

o Use dedicated spatulas and weighing paper. Clean all equipment thoroughly after use.

o Experimental Use:

o When adding m-PEG5-Br to a reaction, do so slowly and carefully to avoid splashing.

o Ensure the reaction vessel is properly secured and ventilated within the fume hood.

o Decontamination:
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o After handling, decontaminate the work surface, balance, and any equipment used with an
appropriate solvent (e.g., 70% ethanol), followed by a thorough wipe-down.

o Waste Disposal:

o Dispose of all contaminated materials, including empty containers, weighing paper, gloves,
and pipette tips, in a clearly labeled and sealed hazardous chemical waste container.

o Follow all institutional and local regulations for chemical waste disposal.
» Doffing PPE:

o Remove PPE in the correct order to prevent cross-contamination: gloves first, followed by
the lab coat, and finally eye protection.

o Wash hands thoroughly with soap and water after removing all PPE.

Emergency Procedures

In the event of an exposure or spill, follow these immediate actions:
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Exposure Route First Aid Measures

Immediately wash the affected area with
) copious amounts of water for at least 15
Skin Contact ] ) ] ] ]
minutes while removing contaminated clothing.

Seek medical attention if irritation persists.[5]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ) ]

upper and lower eyelids. Seek immediate

medical attention.[5]

Move the individual to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek medical attention
if symptoms persist.[5]

Do not induce vomiting. Wash out the mouth
Ingestion with water and seek immediate medical

attention.[5]

Evacuate the area. Wearing appropriate PPE,
cover the spill with an inert absorbent material
Spil (e.g., sand or vermiculite) and collect it in a
sealed container for disposal. Ventilate the area
and wash the spill site after material pickup is

complete.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling m-PEG5-Br]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609269#personal-protective-equipment-for-handling-
m-peg5-br]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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